Cas no 478483-31-7 (3-Chlorothiophene-2-carbohydrazide)

3-Chlorothiophene-2-carbohydrazide is a heterocyclic organic compound featuring a thiophene ring substituted with a chlorine atom at the 3-position and a carbohydrazide functional group at the 2-position. This structure imparts reactivity suitable for synthesizing various derivatives, particularly in pharmaceutical and agrochemical applications. The presence of both electrophilic (chloro) and nucleophilic (hydrazide) sites enhances its utility as a versatile intermediate in heterocyclic chemistry. Its stability under standard conditions and compatibility with common organic solvents further facilitate its use in multi-step synthetic routes. The compound is particularly valuable in the development of biologically active molecules, including potential antimicrobial and antifungal agents.

3-Chlorothiophene-2-carbohydrazide structure

478483-31-7 structure

Product Name:3-Chlorothiophene-2-carbohydrazide

CAS No:478483-31-7

MF:C₅H₅ClN₂OS

MW:176.623998403549

MDL:MFCD14585402

CID:3168148

PubChem ID:23570764

Update Time:2025-06-09

3-Chlorothiophene-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

- ULKAVMIGFGQYAA-UHFFFAOYSA-N
- BP-11886
- 3-Chlorothiophene-2-carboxylic acid hydrazide
- 3-chloro-thiophene-2-carboxylic acid hydrazide
- MFCD14585402
- G30612
- SCHEMBL4370162
- 478483-31-7
- 2-Thiophenecarboxylic acid, 3-chloro-, hydrazide
- 3-chloro-2-thiophenecarboxylic acid hydrazide
- 3-chlorothiophene-2-carbohydrazide
- AS-9036
- DUA48331
- AKOS006340915
- 3-Chlorothiophene-2-carbohydrazide
- MDL： MFCD14585402
- Inchi： 1S/C5H5ClN2OS/c6-3-1-2-10-4(3)5(9)8-7/h1-2H,7H2,(H,8,9)
- InChI Key： ULKAVMIGFGQYAA-UHFFFAOYSA-N
- SMILES： ClC1C=CSC=1C(NN)=O

Computed Properties

Exact Mass: 175.9811117Da
Monoisotopic Mass: 175.9811117Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 144
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 83.4Å²

3-Chlorothiophene-2-carbohydrazide Pricemore >>

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